Cas no 3371-27-5 ((-)-Gallocatechin)

(-) -gallocatechin is an epimeric isomer of (-) -epigallocatechin (EGC), which exists in various tea products (-) -gallocatechin has antioxidant activity

(-)-Gallocatechin structure

Product Name:(-)-Gallocatechin

CAS No:3371-27-5

Molecular Formula:C₁₅H₁₄O₇

Molecular Weight:306.26746

MDL:MFCD01632616

CID:95017

PubChem ID:24895266

(-)-Gallocatechin Properties

Names and Identifiers

- (2S,3R)-2-(3,4,5-Trihydroxyphenyl)chroman-3,5,7-triol
- [2S,3R]-2-[3,4,5-TRIHYDROXYPHENYL]-3,4-DIHYDRO-1[2H]-BENZOPYRAN-3,5,7-TRIOL
- (-)-GALLOCATECHIN
- GALLOCATECHIN
- (-)-GC
- GALLOCATECHIN, (-)-(SH)
- ()-Gallocatechin,(2S,3R)-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
- (2S,3R)-3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- (2S-trans)-3,4-Dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- (-)-Gallocatechin
- (−)-Gallocatechin
- (2S,3R)-2-(3,4,5-Trihydroxyphenyl)-chroman-3,5,7-triol
- Gallocatechin（GC）
- (2S,3R)-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
- (2S,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- (2S)-3,4-Dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- l-Gallocatechin
- BDBM50373220
- (2S,3R)-2-(3,4,5-trihydroxyphenyl)chromane-3,5,7-triol
- Q-100410
- CHEMBL264167
- (2R,3S)-2-(3,4,5-trihydroxy-phenyl)chroman-3,5,7-triol
- (-)-Gallocatechol
- CS-0009058
- (-)-Gallocatechin/GC
- AKOS015902103
- NCGC00390246-01
- (?)-GC
- 4-Gallocatechol
- HY-N0521
- (-)-Gallocatechin, >=98% (HPLC)
- Q27139455
- (-)-Gallocatechin, analytical standard
- 3371-27-5
- MFCD01632616
- CHEBI:71225
- Gallocatechin (GC)
- ent-gallocatechin
- C15H14O7
- AC-34046
- (2S,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- (2S,3R)-(-)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- AS-69567
- DTXSID10432358
- (2S,3R)-gallocatechin
- SCHEMBL1742127
- (2S,3R)-flavan-3,5,7,3',4',5'-hexol
- (2S,3R)-flavan-3,3',4',5,5',7-hexol
- 1ST15252
- J-500978
- EGC
- ConMedNP.1813
- Epigallocatechin
- 2,3-cis-epigallocatechin
- Gallocatechin
- (+)-Epigallocatechin
- gallocatechin
- (2R,3S)-3,4-Dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- (2R*,3S*)- 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- (2R,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- (-)-3,3',4',5,5',7-Flavanhexol
- l-Epigallocatechin
- (+)-Gallocatechol
- Gallocatechol
- L-Epigallocatechin
- gallocatechol
- (-)-Epigallocatechin
- (+)-Gallocatechin
- rel-(2R,3S)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- Epigallocatechol
- GC
- epigallocatechin
- GC; (-)-gallocatechin
- DTXCID80383186
- DA-48555
- +Expand
- MDL： MFCD01632616
- InChIKey： XMOCLSLCDHWDHP-DOMZBBRYSA-N
- Inchi： InChI=1S/C15H14O7/c16-7-3-9(17)8-5-12(20)15(22-13(8)4-7)6-1-10(18)14(21)11(19)2-6/h1-4,12,15-21H,5H2/t12-,15+/m1/s1
- SMILES： O[C@@H]1CC2=C(O)C=C(O)C=C2O[C@H]1C1=CC(O)=C(O)C(O)=C1

Computed Properties

Exact Mass: 306.07400
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 306.07395278 g/mol
Heavy Atom Count: 22
Complexity: 380
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 99
Surface Charge: 0
Topological Polar Surface Area: 131Å²
Molecular Weight: 306.27

Experimental Properties

LogP: 1.25170
PSA: 130.61000
Refractive Index: 1.776
Boiling Point: 685.6°C at 760 mmHg
Melting Point: 200℃
Flash Point: 368.5±31.5 °C
Solubility: H2O: 5 mg/mL with brief sonication
Color/Form: White powder
Solubility: Slightly soluble
Sensitiveness: Sensitive to light and humidity
Density: 1.7±0.1 g/cm3

(-)-Gallocatechin Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26; S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Warning

(-)-Gallocatechin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(-)-Gallocatechin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0032T1-5mg	(2S,3R)-2-(3,4,5-Trihydroxyphenyl)-chroman-3,5,7-triol	3371-27-5	98%(HPLC)powder	5mg	$68.00	2024-05-05
A2B Chem LLC	AB42805-1mg	(-)-Gallocatechin	3371-27-5	≥98%	1mg	$34.00	2024-04-20
abcr	AB347566-10 mg	(-)-Gallocatechin; .	3371-27-5		10 mg	€372.00	2023-07-19
Ambeed	A335376-25mg	(2S,3R)-2-(3,4,5-Trihydroxyphenyl)chromane-3,5,7-triol	3371-27-5	98%	25mg	$101.0	2024-07-19
Chemenu	CM162671-1g	(2S,3R)-2-(3,4,5-Trihydroxyphenyl)-chroman-3,5,7-triol	3371-27-5	95+%	1g	$786
ChemFaces	CFN99137-20mg	(-)-Gallocatechin	3371-27-5	>=98%	20mg	$178
ChromaDex Standards	ASB-00007044-005-5mg	GALLOCATECHIN,	3371-27-5	%	5mg	$224.00
DC Chemicals	DCZ-267-20 mg	(-)-Gallocatechin	3371-27-5	>98%	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D511330-1g	(-)-Gallocatechin	3371-27-5	398%	1g	$1670	2022-09-07
Key Organics Ltd	AS-69567-1MG	(2S,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol	3371-27-5	>97%	1mg	£170.00	2023-09-08